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Compound of Interest

Compound Name: Methanesulfinyl-acetonitrile

Cat. No.: B1278698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Methanesulfonylacetonitrile (CAS No. 2274-42-2). The

information is intended to ensure the compound's integrity for research, development, and

manufacturing purposes. While specific quantitative stability data under various conditions are

not extensively available in the public domain, this guide synthesizes information from safety

data sheets and outlines standard protocols for stability assessment.

Chemical and Physical Properties
Methanesulfonylacetonitrile, also known as 2-mesylacetonitrile, is a white to off-white

crystalline powder. A summary of its key physical and chemical properties is provided in Table

1.
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Property Value Reference

CAS Number 2274-42-2 [1]

Molecular Formula C₃H₅NO₂S [1]

Molecular Weight 119.14 g/mol

Melting Point 81-84 °C [2]

Appearance
White to off-white powder or

crystalline powder
[2]

Solubility Slightly soluble in water [2]

Stability Profile
The stability of Methanesulfonylacetonitrile is influenced by temperature, light, and humidity.

Understanding these factors is critical for maintaining its purity and preventing degradation.

Thermal Stability
Thermal decomposition of Methanesulfonylacetonitrile can lead to the release of hazardous

gases and vapors, including carbon monoxide and carbon dioxide.[1][3] While specific

decomposition temperatures are not detailed in the available literature, it is crucial to store the

compound in a cool environment.

Photostability
Exposure to light should be minimized, as suggested by the recommendation to store the

compound in a dark place.[1][2] Nitrile-containing compounds can be susceptible to

photodegradation, which could compromise sample integrity.

Hydrolytic Stability
One safety data sheet indicates that Methanesulfonylacetonitrile is hygroscopic, meaning it can

absorb moisture from the air. This suggests that the compound may be susceptible to

hydrolysis. Therefore, it is essential to store it in a dry, tightly sealed container.
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Recommended Storage and Handling
Proper storage and handling are paramount to preserving the quality of

Methanesulfonylacetonitrile.

Storage Conditions
Based on available safety data sheets, the following storage conditions are recommended:

Parameter Recommendation Reference

Temperature

Store in a cool place. Room

temperature is generally

acceptable.

[1][2]

Light Keep in a dark place. [1][2]

Atmosphere

Store in a well-ventilated, dry

place. Keep container tightly

closed.

[1][3][4]

Incompatibilities

Store away from oxidizing

agents and alkaline

substances.

[1][5]

Handling Precautions
Methanesulfonylacetonitrile is classified as toxic if swallowed, in contact with skin, or if inhaled,

and it can cause skin and eye irritation.[1][3] Therefore, the following handling precautions

should be observed:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[1][3]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling

area.[1][5]
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Spills: In case of a spill, avoid dust formation. Sweep up the material and place it in a

suitable container for disposal.[3]

The following diagram illustrates the recommended workflow for the safe handling and storage

of Methanesulfonylacetonitrile.
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Workflow for Safe Handling and Storage of Methanesulfonylacetonitrile
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Storage

Receive Compound

Don Appropriate PPE
(Gloves, Lab Coat, Goggles)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh and Dispense Carefully

Clean Work Area and
Dispose of Waste Properly Store Compound

Return to Storage

Wash Hands Thoroughly Tightly Sealed Container Cool, Dark, and Dry Place Away from Incompatible Materials
(Oxidizing Agents, Alkalis)

Click to download full resolution via product page

Caption: A workflow for the safe handling and storage of Methanesulfonylacetonitrile.
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Experimental Protocols for Stability Assessment
To rigorously assess the stability of Methanesulfonylacetonitrile, a series of experimental

studies should be conducted. The following are detailed, representative protocols based on

established guidelines, such as those from the International Council for Harmonisation (ICH).

Forced Degradation Studies
Forced degradation studies are designed to identify potential degradation products and

pathways.

4.1.1. Experimental Workflow for Forced Degradation

The following diagram outlines a typical workflow for a forced degradation study.
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Experimental Workflow for Forced Degradation Studies

Start: Methanesulfonylacetonitrile Sample
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(e.g., 3% H₂O₂, RT, 24h)
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(e.g., 80°C, 48h)
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Analyze Samples
(e.g., HPLC-UV/MS)
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Analytical Method
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Caption: A typical workflow for forced degradation studies of a chemical compound.

4.1.2. Protocol for Hydrolytic Stability

Preparation of Solutions: Prepare solutions of Methanesulfonylacetonitrile (e.g., 1 mg/mL) in

0.1 M HCl, purified water, and 0.1 M NaOH.
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Incubation: Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined

period (e.g., 24 hours). A control sample should be kept at 4°C.

Neutralization: At specified time points, withdraw aliquots and neutralize the acidic and basic

solutions.

Analysis: Analyze the samples using a suitable stability-indicating HPLC method to quantify

the parent compound and any degradation products.

4.1.3. Protocol for Photostability

Sample Preparation: Place a thin layer of the solid compound in a chemically inert,

transparent container. Also, prepare a solution of the compound (e.g., 1 mg/mL) in a suitable

solvent.

Exposure: Expose the samples to a light source that meets ICH Q1B guidelines, providing

an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200 watt-hours/square meter.

Dark Control: Protect identical samples from light to serve as dark controls.

Analysis: After the exposure period, analyze both the exposed and dark control samples to

determine the extent of photodegradation.

Long-Term and Accelerated Stability Studies
These studies are performed to predict the shelf-life of the compound under recommended

storage conditions.

4.2.1. Protocol for Long-Term and Accelerated Stability Testing

Sample Packaging: Package the compound in containers that simulate the proposed storage

and distribution packaging.

Storage Conditions:

Long-Term: Store samples at the recommended storage condition (e.g., 25°C/60% RH) for

the proposed shelf-life period.
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Accelerated: Store samples at elevated conditions (e.g., 40°C/75% RH) for a shorter

period (e.g., 6 months).

Testing Frequency:

Long-Term: Test samples at 0, 3, 6, 9, 12, 18, 24, and 36 months.

Accelerated: Test samples at 0, 3, and 6 months.

Analysis: At each time point, analyze the samples for appearance, assay, and degradation

products using a validated stability-indicating method.

Analytical Methodology
High-Performance Liquid Chromatography (HPLC) is the preferred technique for stability

testing due to its ability to separate and quantify the active pharmaceutical ingredient (API)

from its degradation products.

Example of a Stability-Indicating HPLC Method
Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient elution using a mixture of water (with 0.1% formic acid) and

acetonitrile.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a suitable wavelength (to be determined by UV-Vis spectroscopy)

and/or mass spectrometry (MS) for identification of unknowns.

Column Temperature: 30°C.

Method Validation: The HPLC method must be validated according to ICH guidelines to ensure

it is accurate, precise, specific, linear, and robust for its intended purpose.

Conclusion
While specific, publicly available stability data for Methanesulfonylacetonitrile is limited, the

information from safety data sheets provides a solid foundation for its safe handling and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


storage. For critical applications, particularly in drug development, it is imperative to conduct

thorough stability studies as outlined in this guide. By adhering to these recommendations and

performing rigorous experimental evaluations, researchers and scientists can ensure the

integrity and reliability of Methanesulfonylacetonitrile in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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